Cas no 2172310-56-2 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-propylpentanamidoacetic acid)

• Product Name: 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-propylpentanamidoacetic acid
• CAS No: 2172310-56-2
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6350758
• PubChem ID: 165548679
• Update Time: 2025-05-26

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-propylpentanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-propylpentanamidoacetic acid
• 2172310-56-2
• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methyl-N-propylpentanamido]acetic acid
• EN300-1520883

• Inchi： 1S/C26H32N2O5/c1-4-14-26(3,24(31)28(15-5-2)16-23(29)30)27-25(32)33-17-22-20-12-8-6-10-18(20)19-11-7-9-13-21(19)22/h6-13,22H,4-5,14-17H2,1-3H3,(H,27,32)(H,29,30)
• InChI Key： AEBUUOCKDGNNGR-UHFFFAOYSA-N
• SMILES： O(C(NC(C)(C(N(CC(=O)O)CCC)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-propylpentanamidoacetic acid

Introduction to 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-propylpentanamidoacetic acid (CAS No. 2172310-56-2)

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-propylpentanamidoacetic acid, identified by its CAS number 2172310-56-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a fluorenyl moiety linked through a methoxycarbonyl group, an amine functionality, and a pentanamidoacetic acid backbone. The presence of these structural elements not only contributes to its unique chemical properties but also opens up diverse possibilities for its application in drug discovery and molecular medicine.

The fluorenyl group is a prominent feature in this compound, known for its rigidity and fluorescence properties. In pharmaceutical research, fluorene derivatives are frequently employed as pharmacophores due to their ability to enhance the binding affinity and selectivity of drug candidates. The methoxycarbonyl moiety serves as a protecting group for the amine functionality, allowing for controlled modifications during synthetic pathways. This design allows chemists to manipulate the reactivity of the molecule while preserving its core structural integrity.

The amine and carboxylic acid functionalities in the molecule are critical for its interaction with biological targets. The amine group can participate in hydrogen bonding or form salt bridges with polar residues in proteins, while the carboxylic acid can act as a ligand for metal ions or contribute to the molecule's solubility. These features make it a versatile building block for designing modulators of enzyme activity or receptor binding.

In recent years, there has been growing interest in the development of peptide mimetics that can mimic the bioactivity of natural peptides while avoiding their limitations, such as poor oral bioavailability and susceptibility to enzymatic degradation. The pentanamidoacetic acid backbone in this compound resembles certain amino acid sequences found in bioactive peptides, making it a potential candidate for designing such mimetics. For instance, modifications at the methyl and propyl positions could fine-tune the pharmacokinetic properties of the molecule, enhancing its stability and bioavailability.

The fluorenylmethoxycarbonyl (Fmoc) protecting group is widely used in solid-phase peptide synthesis (SPPS) due to its stability under basic conditions and ease of removal. The incorporation of an Fmoc group at the amine position in this compound suggests that it could be used as an intermediate in peptide synthesis or as a precursor for more complex peptidomimetics. This application is particularly relevant in the development of vaccines or therapeutic agents where precise control over peptide structure is essential.

Advances in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting experimental validation. The structural features of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-propylpentanamidoacetic acid (CAS No. 2172310-56-2) make it an attractive candidate for virtual screening against various protein targets. For example, molecular docking studies have shown that this compound could interact with enzymes involved in metabolic pathways or signal transduction cascades, suggesting potential therapeutic applications.

One notable area where this compound shows promise is in the development of antimicrobial agents. The combination of a rigid fluorene core and polar functional groups provides multiple interaction points with bacterial cell walls or enzymes essential for microbial survival. Preliminary studies have indicated that derivatives of this compound exhibit inhibitory effects against certain bacterial strains, making them valuable candidates for further investigation.

The synthesis of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-propylpentanamidoacetic acid (CAS No. 2172310-56-2) involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Techniques such as nucleophilic substitution, condensation reactions, and protection-deprotection strategies are employed to construct the desired structure step-by-step. The use of advanced synthetic methodologies ensures that impurities are minimized, which is crucial for pharmaceutical applications where purity directly impacts efficacy and safety.

In conclusion, CAS No. 2172310-56-2 represents a structurally complex and functionally versatile compound with significant potential in pharmaceutical research. Its unique combination of chemical features makes it suitable for applications ranging from peptide synthesis to drug discovery against various biological targets. As research continues to uncover new therapeutic opportunities, compounds like this one will play an increasingly important role in developing innovative treatments for human diseases.